3,7-dibromo-1H-pyrrolo[3,2-b]pyridine

• IUPAC Name: 3,7-dibromo-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C7H4Br2N2/c8-4-1-2-10-7-5(9)3-11-6(4)7/h1-3,11H
• InChI Key: AACMYUTVEHPBSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C2C(=CNC2=C1Br)Br
• Molecular Formula: C7H4Br2N2
• DSSTOX Substance ID: DTXSID501288369
• Molecular Weight: 275.93 g/mol
• CAS RN: 1190318-46-7

Description

3,7-dibromo-1H-pyrrolo[3,2-b]pyridine is a chemical compound that is part of a class of organic compounds known as pyrrolopyridines. These compounds contain a pyrrolopyridine moiety, which consists of a pyrrole ring fused to a pyridine. Pyrrole is a 5-membered ring consisting of four carbon atoms and one nitrogen atom.

Synthesis Analysis

The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives has been reported in various studies. These studies have used different synthetic strategies and approaches, with the methods being systematized according to the method used to assemble the pyrazolopyridine system. The advantages and drawbacks of each method are considered in these studies.

Molecular Structure Analysis

The molecular structure of 3,7-dibromo-1H-pyrrolo[3,2-b]pyridine can be analyzed using various techniques. For instance, the structure can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1H-pyrrolo[2,3-b]pyridine derivatives can be analyzed using various techniques. For instance, one study reported the yield, melting point, IR, 1H NMR, and 13C NMR of a 1H-pyrrolo[2,3-b]pyridine derivative.

Scientific Research Applications

Diabetes Management

Compounds similar to 3,7-dibromo-1H-pyrrolo[3,2-b]pyridine have been studied for their potential to reduce blood glucose levels. .

Cancer Treatment

The compound has been used as a chemical reagent in the synthesis of tyrosine kinase inhibitors. .

Circadian Rhythm Regulation

Studies have shown that derivatives of 3,7-dibromo-1H-pyrrolo[3,2-b]pyridine can modulate the circadian clock in Arabidopsis by inhibiting casein kinase 1 activity. .

Fibroblast Growth Factor Receptor (FGFR) Inhibition

.

Mechanism of Action

The mechanism of action of 1H-pyrrolo[2,3-b]pyridine derivatives involves the inhibition of the FGFR signaling pathway. This pathway plays an essential role in various types of tumors, and therefore, targeting FGFRs represents an attractive strategy for cancer therapy.

Safety and Hazards

The safety and hazards associated with 1H-pyrrolo[2,3-b]pyridine derivatives can be analyzed using various techniques. For instance, one study reported the hazard classifications of a 1H-pyrrolo[2,3-b]pyridine derivative.

Future Directions

The future directions for the research and development of 1H-pyrrolo[2,3-b]pyridine derivatives involve the development of a class of 1H-pyrrolo[2,3-b]pyridine derivatives targeting FGFR with development prospects. These derivatives have potent activities against FGFR1, 2, and 3, and therefore, represent an attractive strategy for cancer therapy.